Cas no 2171807-64-8 (4-(3-bromo-4-methoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-bromo-4-methoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171807-64-8
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• CID: 6389026
• PubChem ID: 165532091
• Update Time: 2025-05-19

4-(3-bromo-4-methoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-methoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid
• 2171807-64-8
• EN300-1454962

• Inchi： 1S/C13H16BrNO3/c1-15-6-9(10(7-15)13(16)17)8-3-4-12(18-2)11(14)5-8/h3-5,9-10H,6-7H2,1-2H3,(H,16,17)
• InChI Key： ZWOCMFCHSYOFLJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CN(C)CC1C(=O)O)OC

Computed Properties

• Exact Mass: 313.03136g/mol
• Monoisotopic Mass: 313.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(3-bromo-4-methoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid

4-(3-bromo-4-methoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid

4-(3-bromo-4-methoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid is a complex organic compound with the CAS number 2171807-64-8. This compound belongs to the class of pyrrolidine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound consists of a pyrrolidine ring, a carboxylic acid group, and a substituted phenyl group. The phenyl ring is substituted with a bromine atom at the 3-position and a methoxy group at the 4-position, which adds complexity to its chemical profile.

The synthesis of 4-(3-bromo-4-methoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

From a pharmacological perspective, pyrrolidine derivatives have been extensively studied for their potential as central nervous system (CNS) agents. The presence of the bromine atom and methoxy group in this compound introduces electronic effects that can influence its binding affinity to various receptors. Recent studies have highlighted the role of such substituents in modulating the activity of pyrrolidine-based compounds against targets such as GABA receptors and monoamine transporters.

The carboxylic acid group in this compound plays a critical role in its chemical reactivity and biological activity. It can participate in hydrogen bonding interactions, which are essential for binding to protein targets. Moreover, the carboxylic acid group can be modified through esterification or amidation to enhance bioavailability or improve pharmacokinetic properties.

Recent research has focused on evaluating the antidepressant and anxiolytic potentials of pyrrolidine derivatives. In vitro assays have demonstrated that 4-(3-bromo-4-methoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid exhibits moderate activity against serotonin reuptake, suggesting its potential as a candidate for antidepressant drug development. Furthermore, computational studies using molecular docking have provided insights into the binding modes of this compound with key CNS targets.

The substituted phenyl group in this compound contributes significantly to its pharmacophoric properties. The bromine atom at the 3-position introduces steric hindrance and electron-withdrawing effects, while the methoxy group at the 4-position provides electron-donating resonance effects. These opposing electronic effects create a balance that can modulate the compound's interaction with biological systems.

In terms of application, pyrrolidine derivatives like this compound are being explored for their potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier (BBB) is crucial for their efficacy in CNS-related disorders. Recent studies have employed BBB models to assess the permeability of this compound, with promising results indicating its potential for further development.

The molecular weight and logP values of this compound are critical parameters that influence its pharmacokinetic profile. A moderate logP value suggests that this compound has an optimal balance between hydrophilicity and lipophilicity, which is essential for absorption and distribution within the body.

In conclusion, 4-(3-bromo-4-methoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid represents an intriguing molecule with significant potential in drug discovery. Its unique structure, combined with recent advancements in synthetic chemistry and pharmacological research, positions it as a promising candidate for further exploration in medicinal chemistry.